Cas no 71183-17-0 (Pentanoic acid, 5-[(2-methyl-1-oxo-2-propenyl)amino]-)

Pentanoic acid, 5-[(2-methyl-1-oxo-2-propenyl)amino]- structure
71183-17-0 structure
Product Name:Pentanoic acid, 5-[(2-methyl-1-oxo-2-propenyl)amino]-
CAS No:71183-17-0
MF:C9H15NO3
MW:185.220302820206
CID:531055
PubChem ID:22937506
Update Time:2025-04-19

Pentanoic acid, 5-[(2-methyl-1-oxo-2-propenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5-[(2-methyl-1-oxo-2-propenyl)amino]-
    • 5-(2-methylprop-2-enoylamino)pentanoic acid
    • SCHEMBL4120700
    • DTXSID60629110
    • 71183-17-0
    • 5-[(2-Methylacryloyl)amino]pentanoic acid
    • Inchi: 1S/C9H15NO3/c1-7(2)9(13)10-6-4-3-5-8(11)12/h1,3-6H2,2H3,(H,10,13)(H,11,12)
    • InChI Key: ZUHPLOAXYAMXLJ-UHFFFAOYSA-N
    • SMILES: OC(CCCCNC(C(=C)C)=O)=O

Computed Properties

  • Exact Mass: 185.10519334g/mol
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66.4Ų
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